Cas no 2763-66-8 (Pentanamide,N-cyclohexyl-)

• Product Name: Pentanamide,N-cyclohexyl-
• CAS No: 2763-66-8
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 273739
• PubChem ID: 280980
• Update Time: 2025-07-23

Pentanamide,N-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide,N-cyclohexyl-
• N-5-CHLOROVALERYL CYCLOHEXYLAMINE
• N-cyclohexylpentanamide
• N-Cyclohexyl-pentancarboxamid
• N-cyclohexyl-pentanoic acid amide
• N-Cyclohexyl-valeramid
• N-cyclohexyl-valeramide
• N-Cyclohexyl-valeriansaeure-amid
• N-Cyclohexyl-valeriansaeureanilid
• Pentanamide,N-cyclohexyl
• AKOS003853922
• NSC-133410
• NSC133410
• Z54739725
• Pentanamide, N-cyclohexyl
• AO-548/06842022
• DTXSID60299877
• JDGRQVUDURNFLX-UHFFFAOYSA-N
• SCHEMBL7494872
• J-016830
• AC-13663
• 2763-66-8

• Inchi： 1S/C11H21NO/c1-2-3-9-11(13)12-10-7-5-4-6-8-10/h10H,2-9H2,1H3,(H,12,13)
• InChI Key： JDGRQVUDURNFLX-UHFFFAOYSA-N
• SMILES： O=C(CCCC)NC1CCCCC1

Computed Properties

• Exact Mass: 183.16200
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 3.01640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on Pentanamide,N-cyclohexyl-

Recent Advances in the Study of Pentanamide, N-cyclohexyl- (CAS: 2763-66-8) and Its Applications in Chemical Biology and Medicine

Pentanamide, N-cyclohexyl- (CAS: 2763-66-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cyclohexyl and pentanamide functional groups, has been investigated for its unique physicochemical properties and biological activities. Recent studies have explored its role as a building block in drug discovery, its interactions with biological targets, and its potential therapeutic benefits.

One of the key areas of research involving Pentanamide, N-cyclohexyl- is its use as a scaffold in the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising binding affinities to specific protein targets involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these interactions, suggesting potential applications in the development of anti-inflammatory agents.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which highlighted the compound's role in modulating enzyme activity. Researchers found that Pentanamide, N-cyclohexyl- acts as an allosteric modulator of a key metabolic enzyme, offering insights into its potential use in metabolic disorder therapeutics. The study employed kinetic assays and X-ray crystallography to elucidate the mechanistic details of this modulation.

In addition to its biological applications, recent synthetic chemistry research has focused on optimizing the production of Pentanamide, N-cyclohexyl-. A 2023 study in Organic Process Research & Development presented a scalable and environmentally friendly synthesis route, reducing the reliance on hazardous reagents and improving yield. This advancement is critical for facilitating further research and potential industrial applications of the compound.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and toxicological profile of Pentanamide, N-cyclohexyl-. Ongoing studies are addressing these gaps, with preliminary data suggesting favorable bioavailability and low cytotoxicity in animal models. Future research directions may include clinical trials to evaluate its efficacy and safety in humans, as well as exploration of its use in combination therapies.

In conclusion, Pentanamide, N-cyclohexyl- (CAS: 2763-66-8) represents a versatile and promising compound in the field of chemical biology and medicine. Its diverse applications, from drug design to enzyme modulation, underscore its potential to contribute to the development of new therapeutic strategies. Continued research and collaboration across disciplines will be essential to unlock its full potential.